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Compound of Interest

Compound Name: 1-Bromo-2-chloro-4-ethylbenzene

Cat. No.: B2527302 Get Quote

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2-chloro-4-ethylbenzene

This technical guide provides a comprehensive overview of the core physical properties of 1-
Bromo-2-chloro-4-ethylbenzene, tailored for researchers, scientists, and professionals in

drug development. This document compiles available data into a structured format, outlines

general experimental methodologies for property determination, and includes visualizations to

illustrate key chemical relationships and workflows.

Compound Identity and Structure
1-Bromo-2-chloro-4-ethylbenzene is a halogenated aromatic hydrocarbon. Its structure

consists of a benzene ring substituted with a bromine atom, a chlorine atom, and an ethyl

group at positions 1, 2, and 4, respectively.

IUPAC Name: 1-bromo-2-chloro-4-ethylbenzene[1][2]

CAS Number: 1369951-03-0[1][2]

Molecular Formula: C₈H₈BrCl[1][2][3]

SMILES: CCC1=CC=C(Br)C(Cl)=C1[2]
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The following table summarizes the key physical and chemical properties of 1-Bromo-2-
chloro-4-ethylbenzene. It is important to note that for some properties, data for isomers may

be more readily available, and care must be taken to attribute data to the correct compound.

Property Value Source(s)

Molecular Weight 219.51 g/mol [1][2][3]

Appearance Clear, colorless liquid

[3][4][5] (Data for isomer 4-

Bromo-1-chloro-2-

ethylbenzene)

Purity ≥95% [2][3]

Boiling Point 235.1°C at 760 mmHg
[4] (Data for isomer 4-Bromo-

1-chloro-2-ethylbenzene)

Density 1.459 g/cm³
[4] (Data for isomer 4-Bromo-

1-chloro-2-ethylbenzene)

Solubility

Sparingly soluble in water;

miscible with most organic

solvents like ethanol and ether.

[6][7]

This is a general characteristic

for similar halogenated

aromatic hydrocarbons.[6][7]

Refractive Index 1.556
[4] (Data for isomer 4-Bromo-

1-chloro-2-ethylbenzene)

Flash Point 116.2°C
[4] (Data for isomer 4-Bromo-

1-chloro-2-ethylbenzene)

Vapor Pressure 0.0778 mmHg at 25°C
[4] (Data for isomer 4-Bromo-

1-chloro-2-ethylbenzene)

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 1-Bromo-2-
chloro-4-ethylbenzene are not widely published. The following are general, standard

methodologies used for these types of characterizations.
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3.1. Determination of Boiling Point The boiling point is typically determined at atmospheric

pressure using distillation. A sample of the compound is heated in a distillation apparatus, and

the temperature at which the liquid and vapor phases are in equilibrium is recorded. For higher

accuracy, the pressure is monitored, and corrections can be made to the boiling point at

standard pressure.

3.2. Measurement of Density The density of a liquid can be measured using a pycnometer or a

digital density meter. The mass of a known volume of the substance is determined at a specific

temperature, and the density is calculated by dividing the mass by the volume.

3.3. Solubility Assessment Solubility is determined by adding a small, measured amount of the

solute (1-Bromo-2-chloro-4-ethylbenzene) to a known volume of a solvent (e.g., water,

ethanol) at a constant temperature. The mixture is agitated until equilibrium is reached. The

concentration of the dissolved solute is then measured, often using techniques like UV-Vis

spectroscopy or gas chromatography, to quantify its solubility.

3.4. Refractive Index Measurement The refractive index is measured using a refractometer,

typically an Abbé refractometer. A drop of the liquid is placed on the prism, and the instrument

measures the angle at which light is refracted as it passes through the sample. This is usually

done at a standard temperature, such as 20°C.

Visualizations
4.1. Proposed Synthesis Pathway

The following diagram illustrates a plausible multi-step synthesis pathway for 1-Bromo-2-
chloro-4-ethylbenzene starting from 4-ethylaniline. This represents a logical workflow for the

chemical synthesis of the target compound.
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4-Ethylaniline

Sandmeyer Reaction
(Diazotization followed by substitution)

1. NaNO2, HCl
2. CuCl

4-Ethyl-2-chloroaniline

Bromination

Br2, Acetic Acid

1-Bromo-2-chloro-4-ethylbenzene

Click to download full resolution via product page

A potential synthetic route for 1-Bromo-2-chloro-4-ethylbenzene.

4.2. Interrelation of Physical Properties

This diagram illustrates the logical relationships between the fundamental structure of a

molecule and its macroscopic physical properties.
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Molecular Structure

Physical Properties
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Relationship between molecular structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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